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This technical guide provides an in-depth overview of the application of Neodymium-143
(¹⁴³Nd) as a proxy in paleoceanography for reconstructing past ocean circulation patterns. It

covers the fundamental principles, detailed experimental protocols, and data interpretation,

offering a comprehensive resource for researchers in the field.

Introduction: The Principle of the ¹⁴³Nd Proxy
The isotopic composition of Neodymium (Nd) in seawater is a powerful tracer of water masses.

[1] The ratio of radiogenic ¹⁴³Nd to non-radiogenic ¹⁴⁴Nd, expressed in epsilon notation (εNd),

varies between different ocean basins.[2] This variation is primarily driven by the age of

continental crust from which Nd is weathered and transported into the oceans.[2] Older

continental landmasses, such as those surrounding the North Atlantic, release Nd with a less

radiogenic (lower εNd) signature, whereas younger volcanic terrains, prevalent around the

Pacific Ocean, contribute Nd with a more radiogenic (higher εNd) signature.[2][3]
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The residence time of Nd in the ocean is on the order of centuries, which is comparable to the

timescale of global ocean overturning.[1][2] This allows different water masses to retain their

characteristic εNd signature as they circulate through the ocean basins. By analyzing the εNd

of authigenic components in marine sediments, such as ferromanganese oxyhydroxides,

foraminifera coatings, and fish teeth, paleoceanographers can reconstruct the εNd of bottom

waters in the past and infer changes in ocean circulation.[4] Unlike other proxies such as the

carbon isotope composition (δ¹³C) of foraminifera, Nd is not significantly affected by biological

fractionation, making it a more direct tracer of water mass provenance and mixing.[1]

Data Presentation: εNd Signatures of Major Water
Masses and Paleoceanographic Records
The following tables summarize key quantitative data for εNd values in modern ocean water

masses and provide examples of paleoceanographic εNd records from marine sediment cores.

Table 1: Representative εNd Values of Major Modern Ocean Water Masses

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://tos.org/oceanography/article/reconstruction-of-ocean-circulationbased-on-neodymium-isotopic-composition-potential-limitations-and-application-to-the-mid-pleistocene-transition
https://oceanrep.geomar.de/id/eprint/63051/1/PAGESmagazine_2019(2)_54-55.pdf
https://eprints.soton.ac.uk/464772/1/874454.pdf
https://tos.org/oceanography/article/reconstruction-of-ocean-circulationbased-on-neodymium-isotopic-composition-potential-limitations-and-application-to-the-mid-pleistocene-transition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265123?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water Mass Abbreviation
Typical εNd
Range

Ocean Basin References

North Atlantic

Deep Water
NADW -13.5 ± 0.5 North Atlantic [5][6]

Upper North

Atlantic Deep

Water

UNADW -13.2 ± 1.0 North Atlantic [7]

Lower North

Atlantic Deep

Water

LNADW -12.4 ± 0.4 North Atlantic [7]

Antarctic Bottom

Water
AABW -9.1 to -7.4 Southern Ocean [8]

Adélie Land

Bottom Water
ALBW -8.9 Southern Ocean [9]

Ross Sea

Bottom Water
RSBW ~ -7 Southern Ocean [10]

Pacific Deep

Water
PDW -6 to 0 Pacific Ocean [11]

Lower

Circumpolar

Deep Water

LCDW ~ -6.7 Pacific Ocean [12][13]

Upper

Circumpolar

Deep Water

UCDW ~ -3.0 Pacific Ocean [13]

Antarctic

Intermediate

Water

AAIW -5.3 to -2.8
Southern/Pacific

Ocean
[13]

Table 2: Examples of Paleoceanographic εNd Records from Marine Sediment Cores
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Core
Location

Time
Interval

Archive
Material

Key
Findings

εNd Range Reference

Blake Ridge,

North Atlantic

Last Glacial

Maximum

(LGM) to

Holocene

Fe-Mn

oxyhydroxide

fraction

Shift in

NADW

composition

and

circulation

~ -11 to -13.5 [5]

Southeast

Atlantic

Late

Quaternary

Detrital and

Fe-Mn

oxyhydroxide

fractions

Changes in

NADW

influence and

sediment

provenance

Variable [4]

Southern

Ocean

Glacial-

Interglacial

Cycles

Fe-Mn

oxyhydroxide

fraction

Increased

benthic flux

influence

during

glacials

-8.6 to -2.5 [14]

North Pacific
Last 25,000

years

Authigenic

fraction

Changes in

North Pacific

Intermediate

Water

-2.9 to -1.6 [12]

Southwest

Pacific
Early Eocene Fish teeth

Intensified

bottom water

formation

-10.0 to -7.2 [15]

Experimental Protocols
The following section details the methodologies for the analysis of Nd isotopes from marine

sediments, from sample preparation to mass spectrometric measurement.

Sample Preparation and Leaching for Authigenic Nd
Extraction
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The goal of the initial sample preparation is to isolate the authigenic fraction of the sediment,

which records the εNd of the overlying bottom water, from the detrital (lithogenic) fraction.

Several sequential leaching procedures have been developed for this purpose.[4][16][17][18]

Step-by-Step Leaching Protocol:

Sample Disaggregation: Weigh approximately 0.3 g of freeze-dried and homogenized

sediment into a centrifuge tube.

Carbonate Removal: Add a buffered acetic acid solution (e.g., 1M acetic acid buffered with

sodium acetate to pH ~4-5) to the sample. Agitate the sample for a specified time (e.g., 2-4

hours) to dissolve carbonate minerals. Centrifuge and decant the supernatant. Repeat this

step until all carbonate is removed (i.e., no further reaction is observed upon acid addition).

[16]

Reductive Leaching of Fe-Mn Oxyhydroxides: To the carbonate-free residue, add a buffered

hydroxylamine hydrochloride-acetic acid solution (e.g., 0.02-0.05 M hydroxylamine

hydrochloride in 10-15% acetic acid, buffered to pH ~4). This step reductively dissolves the

Fe-Mn oxyhydroxide coatings. Agitate the sample for a set duration (e.g., 3-4 hours).[19]

Separation of Leachate: Centrifuge the sample and carefully decant the supernatant

(leachate), which contains the authigenic Nd, into a clean container. The remaining residue is

the detrital fraction.

Optional Cation Exchange Wash: To remove any re-adsorbed ions from the detrital fraction,

a cation exchange wash with a solution like CsCl can be performed on the residue.[16][18]

Neodymium Separation and Purification by Ion
Exchange Chromatography
The leachate containing the authigenic Nd must be purified to separate Nd from other elements

that could interfere with the isotopic analysis. This is typically achieved through a multi-step ion

exchange chromatography process.[20][21][22][23]

General Chromatographic Procedure:
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Column Preparation: Prepare chromatography columns with a cation exchange resin (e.g.,

AG50W-X8). The resin is cleaned and conditioned with appropriate acids (e.g., HCl).

Sample Loading: The dried and re-dissolved leachate is loaded onto the first column.

Matrix Elution: A series of acid washes (e.g., varying concentrations of HCl) are passed

through the column to elute major matrix elements while the Rare Earth Elements (REEs),

including Nd, are retained on the resin.

REE Elution: The REE fraction is then eluted from the column using a stronger acid (e.g., 6M

HCl).

Nd Separation: The collected REE fraction is then passed through a second chromatography

column containing a specialized resin (e.g., Ln-spec resin) that allows for the separation of

individual REEs. A specific acid elution sequence is used to selectively elute other REEs

before finally collecting the purified Nd fraction.

Isotopic Analysis by Mass Spectrometry
The isotopic composition of the purified Nd is measured using either Thermal Ionization Mass

Spectrometry (TIMS) or Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS).[24][25]

TIMS Analysis:

Sample Loading: A small aliquot of the purified Nd solution is loaded onto a metal filament

(e.g., Rhenium).[24]

Ionization: The filament is heated to a high temperature, causing the Nd to ionize.

Mass Separation and Detection: The ions are accelerated into a magnetic field, which

separates them based on their mass-to-charge ratio. The ion beams of the different Nd

isotopes are measured simultaneously in an array of detectors (Faraday cups).

Mass Fractionation Correction: Instrumental mass fractionation is corrected by normalizing

the measured isotope ratios to a constant ratio of two other Nd isotopes, typically ¹⁴⁶Nd/¹⁴⁴Nd

= 0.7219.[24]
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MC-ICP-MS Analysis:

Sample Introduction: The Nd solution is introduced as an aerosol into a high-temperature

argon plasma, which ionizes the Nd atoms.

Mass Separation and Detection: Similar to TIMS, the ions are separated in a magnetic sector

and detected simultaneously.

Interference Correction: MC-ICP-MS is susceptible to isobaric interferences (ions of other

elements with the same mass as a Nd isotope), particularly from Samarium (Sm). These

interferences must be carefully corrected for during data processing.[26]

Mass Bias Correction: Instrumental mass bias is also corrected for, typically using an internal

normalization to the ¹⁴⁶Nd/¹⁴⁴Nd ratio.[26]

Mandatory Visualizations
The following diagrams, generated using the DOT language, illustrate key concepts and

workflows related to the use of Neodymium-143 in paleoceanography.
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Caption: Simplified schematic of the oceanic Neodymium (Nd) cycle.
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Caption: Experimental workflow for Nd isotope analysis from marine sediments.
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Caption: Logical relationship of Nd isotopes in paleoceanography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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